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Compound of Interest

Compound Name: CBS-1114 hydrochloride

Cat. No.: B6619486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CBS-1114 hydrochloride, identified as a potent 5-lipoxygenase (5-LOX) inhibitor, holds

potential for research in inflammation and related disorders. This technical guide provides a

comprehensive overview of the available information regarding its discovery, synthesis, and

mechanism of action. Due to the limited publicly available data on CBS-1114 hydrochloride,

this document summarizes the existing knowledge and provides a framework for future

research and development.

Introduction
Inflammatory processes are at the core of numerous acute and chronic diseases. The 5-

lipoxygenase (5-LOX) pathway plays a crucial role in the biosynthesis of leukotrienes, which

are potent pro-inflammatory lipid mediators. Inhibition of 5-LOX is, therefore, a key therapeutic

strategy for managing a range of inflammatory conditions. CBS-1114 hydrochloride has

emerged as a noteworthy small molecule inhibitor of this pathway. This guide aims to

consolidate the technical information available on CBS-1114 hydrochloride to support

ongoing and future research endeavors.
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Detailed information regarding the original discovery, including the specific researchers,

institution, and a precise timeline for the development of CBS-1114 hydrochloride, is not

readily available in the public domain. The compound is recognized commercially as a research

chemical and is identified by its CAS number: 33244-00-7. Further investigation into historical

patent literature and medicinal chemistry archives may be required to uncover the initial

discovery and development history.

Chemical Synthesis
A detailed, peer-reviewed synthesis protocol for CBS-1114 hydrochloride, with the chemical

name 2-(4-chlorophenyl)-N-(pyridin-2-yl)hydrazinecarboxamide hydrochloride, is not explicitly

described in readily accessible scientific literature. However, based on the chemical structure, a

plausible synthetic route can be proposed.

Proposed Synthetic Pathway
The synthesis of CBS-1114 hydrochloride likely involves a multi-step process, starting from

commercially available precursors. A potential synthetic workflow is outlined below.
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Step 1: Formation of Hydrazine Carboxamide Core

Step 2: Hydrochloride Salt Formation

4-Chlorophenylhydrazine

2-(4-chlorophenyl)-N-(pyridin-2-yl)
hydrazinecarboxamide (Free Base)Reaction

Pyridin-2-yl isocyanate

2-(4-chlorophenyl)-N-(pyridin-2-yl)
hydrazinecarboxamide (Free Base)

CBS-1114 Hydrochloride
Protonation

Hydrochloric Acid (HCl)
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Cell Membrane Phospholipids

Arachidonic Acid (AA)

Stimulus

Phospholipase A2 (PLA2)

5-Hydroperoxyeicosatetraenoic Acid (5-HPETE)

Oxygenation

5-Lipoxygenase (5-LOX)

5-LOX Activating Protein (FLAP)

Presents AA to

Leukotriene A4 (LTA4)LTA4 Hydrolase

Leukotriene B4 (LTB4)

LTC4 Synthase

Cysteinyl-Leukotrienes (LTC4, LTD4, LTE4)
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Preparation

Assay Execution

Data Analysis

Prepare serial dilutions of
CBS-1114 hydrochloride

Add 5-LOX and CBS-1114 dilutions
to 96-well plate

Prepare 5-LOX enzyme solution Prepare arachidonic acid substrate

Initiate reaction with
arachidonic acid

Pre-incubate

Measure absorbance at 234 nm

Calculate reaction rates

Determine % inhibition

Plot % inhibition vs. [Inhibitor]
to calculate IC50
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To cite this document: BenchChem. [An In-depth Technical Guide to CBS-1114
Hydrochloride: Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6619486#cbs-1114-hydrochloride-discovery-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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